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Compound of Interest

Compound Name: 1H-Pyrrol-2(3H)-one

Cat. No.: B3256631

An In-depth Technical Guide to the Physical
Properties of 1H-Pyrrol-2(3H)-one

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1H-
Pyrrol-2(3H)-one, a heterocyclic organic compound. Due to tautomerism, this compound is
commonly referred to by its more stable lactam form, 2-Pyrrolidone. The data and protocols
presented herein are based on the experimentally determined values reported for 2-
Pyrrolidone.

Quantitative Data Summary

The key physical properties of 1H-Pyrrol-2(3H)-one (as 2-Pyrrolidone) are summarized in the
table below for ease of reference and comparison.
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Physical Property Value Conditions
Melting Point 25 °C (77 °F; 298 K)[11[2][3]
Boiling Point 245 °C (473 °F; 518 K)[1][2] at 760 mmHg

251.2 °C (484.2 °F)[3]

Miscible with water, ethanol,
Solubilt ether, chloroform, benzene,
olubility
ethyl acetate, and carbon

disulfide[4][5].

Soluble in water[3][6].

Insoluble in petroleum ether[7]

[8l.

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
the physical properties of organic compounds like 1H-Pyrrol-2(3H)-one.

The melting point is a critical indicator of a compound's purity. A sharp melting range typically
signifies a pure substance.

Methodology: Capillary Tube Method[9][10][11]

o Sample Preparation: A small amount of the finely powdered solid compound is introduced
into a thin-walled capillary tube, which is sealed at one end. The tube is tapped gently to
pack the sample into the bottom.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a
Thiele tube with mineral oil) or a calibrated melting point apparatus.

o Heating and Observation: The apparatus is heated slowly and steadily, typically at a rate of
1-2 °C per minute as the expected melting point is approached[10][12].
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» Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears, and the temperature at which the entire sample has completely melted. This
range is reported as the melting point[13].

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology: Thiele Tube Method[14][15][16]

e Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test
tube or fusion tube[14][17]. A capillary tube, sealed at one end, is placed inside the test tube
with its open end submerged in the liquid.

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a high-boiling point liquid such as mineral oil. The thermometer bulb
and the sample should be at the same level[14].

o Heating and Observation: The Thiele tube is heated gently at the side arm to ensure uniform
heat circulation[16]. As the temperature rises, air trapped in the capillary tube will bubble out.
The heating is continued until a steady and rapid stream of bubbles emerges from the
capillary tube.

o Data Recording: The heat source is then removed, and the apparatus is allowed to cool. The
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube
is recorded as the boiling point of the substance[16]. The barometric pressure should also be
recorded for accuracy[15].

Solubility tests provide valuable information about the polarity and functional groups present in
a molecule.

Methodology: Qualitative Solubility Testing[18][19][20]

o Sample Preparation: A small, measured amount of the solute (e.g., 25 mg of solid or 0.05 mL
of liquid) is placed into a small test tube[18].

o Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL) is added in small portions
to the test tube[18].
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e Mixing and Observation: After each addition, the test tube is shaken vigorously for a set
period (e.g., 60 seconds) to ensure thorough mixing[19]. The mixture is then observed to
determine if the solute has completely dissolved.

o Classification: The compound is classified as "soluble,” "partially soluble,” or "insoluble”
based on the visual observation. This process is repeated with a range of solvents of varying
polarities (e.g., water, diethyl ether, 5% NaOH, 5% HCI, and concentrated H2SO4) to create
a solubility profile[21][22]. For 1H-Pyrrol-2(3H)-one, its miscibility with water and common
organic solvents indicates its polar nature[4].

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the physical
properties of a chemical compound in a laboratory setting.
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Caption: Workflow for Physical Property Analysis.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


http://chem.ws/dl-1014/exp12-organics.pdf
https://www.scribd.com/document/325660244/Experiment-1-Solubility-of-Organic-Compounds
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/product/b3256631?utm_src=pdf-body
https://www.atamanchemicals.com/2-pyrrolidone_u32309/
https://www.benchchem.com/product/b3256631?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3256631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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point, boiling point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3256631#physical-properties-of-1h-pyrrol-2-3h-one-
melting-point-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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